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Compound of Interest

Compound Name: Chlorotrimethylsilane

Cat. No.: B032843 Get Quote

Chlorotrimethylsilane: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Chlorotrimethylsilane (TMCS), a prominent member of the organosilicon family, is a versatile

reagent widely employed in organic synthesis, materials science, and analytical chemistry. This

guide provides an in-depth overview of its core physical and chemical properties, offering

valuable data and insights for laboratory and development applications.

Physical Properties
Chlorotrimethylsilane is a colorless, fuming liquid with a pungent odor.[1][2] It is a highly

volatile and flammable compound.[2][3] Key physical characteristics are summarized in the

table below for easy reference.
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Property Value Source(s)

Molecular Formula C₃H₉ClSi [1]

Molecular Weight 108.64 g/mol [1]

Appearance Clear, colorless, fuming liquid [1][2][4]

Odor
Pungent, sharp, hydrochloric

acid-like
[1][4]

Boiling Point 57 °C (135 °F) at 1013 hPa [1][5][6]

Melting Point -40 °C (-40 °F) [2]

Density 0.856 g/mL at 25 °C [2][7]

Vapor Pressure 278.6 hPa at 20 °C [5]

Flash Point -28 °C (-18.4 °F) - closed cup [1][5][7]

Autoignition Temperature 395 °C (743 °F) [1][3]

Refractive Index n20/D 1.387 [7]

Solubility

Soluble in many organic

solvents such as benzene,

ether, and perchloroethylene.

[4][6] It reacts vigorously and

exothermically with water.[1][2]

[4]

Chemical Properties and Reactivity
Chlorotrimethylsilane is a highly reactive compound, a characteristic that underpins its utility

in chemical synthesis.[6] Its reactivity is primarily dictated by the polarized silicon-chlorine

bond.

Hydrolysis: One of the most notable chemical properties of chlorotrimethylsilane is its violent

exothermic reaction with water to produce hydrogen chloride and hexamethyldisiloxane.[1][2][8]

This reaction is rapid and results in the release of corrosive HCl gas, necessitating careful

handling in a moisture-free environment.[9]
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Alcoholysis and Reactions with Nucleophiles: Similar to its reaction with water,

chlorotrimethylsilane readily reacts with alcohols, amines, and other nucleophiles.[6] This

reactivity is harnessed in organic synthesis for the introduction of the trimethylsilyl protecting

group to hydroxyl, carboxyl, and amine functionalities.[2][6] The general order of reactivity for

functional groups is alcohols > phenols > carboxylic acids > amines > amides.[2]

Incompatibilities: Chlorotrimethylsilane is incompatible with a range of substances, including

water, moisture, strong oxidizing agents, strong acids, strong bases, alcohols, amines,

aldehydes, ketones, and esters.[2][4]

Spectroscopic Data
Spectroscopic analysis is crucial for the characterization of chlorotrimethylsilane.

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum of

chlorotrimethylsilane is characterized by a single sharp peak, corresponding to the nine

equivalent protons of the three methyl groups. In a carbon tetrachloride (CCl₄) solution, this

peak appears at approximately 0.42 ppm.[10]

Applications in Research and Development
The unique properties of chlorotrimethylsilane make it an indispensable tool in various

scientific disciplines:

Protecting Group Chemistry: It is extensively used to introduce the trimethylsilyl (TMS) group

to protect sensitive functional groups during multi-step organic syntheses.[2][6]

Derivatization Agent: In gas chromatography/mass spectrometry (GC/MS), it serves as a

derivatization agent to increase the volatility of non-volatile compounds like alcohols and

carboxylic acids, enabling their analysis.[2][4]

Silylation: It is used to silylate glassware, rendering the surface more lipophilic.[4]

Synthesis of Organosilicon Compounds: Chlorotrimethylsilane is a key precursor in the

production of a wide array of organosilicon compounds, including siloxanes and silanes.[6]

Experimental Protocols
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Handling and Storage: Due to its high reactivity and flammability, chlorotrimethylsilane must

be handled with stringent safety precautions.[3][11] It should be stored in a cool, dry, well-

ventilated area away from sources of ignition and incompatible materials.[3][5] Containers

should be kept tightly closed under an inert atmosphere (e.g., nitrogen or argon) to prevent

contact with moisture.

General Procedure for Silylation of an Alcohol (Protection):

Dissolve the alcohol in a dry, aprotic solvent (e.g., dichloromethane or diethyl ether) under an

inert atmosphere.

Add a stoichiometric equivalent of a base (e.g., triethylamine or pyridine) to the solution.

Slowly add chlorotrimethylsilane (typically 1.1 to 1.5 equivalents) to the reaction mixture at

a controlled temperature (often 0 °C).

Stir the reaction mixture until the reaction is complete (monitored by techniques like TLC or

GC).

Quench the reaction by the addition of a saturated aqueous solution of sodium bicarbonate.

Extract the product with an organic solvent, dry the organic layer over an anhydrous drying

agent (e.g., MgSO₄ or Na₂SO₄), and concentrate under reduced pressure to obtain the

silylated product.
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Caption: Hydrolysis reaction of Chlorotrimethylsilane.
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Caption: General experimental workflow for alcohol silylation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b032843?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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